Cas no 2247087-92-7 ((S)-3-Amino-5-methoxy-5-oxopentanoic acid hydrochloride)

• Product Name: (S)-3-Amino-5-methoxy-5-oxopentanoic acid hydrochloride
• CAS No: 2247087-92-7
• MF: C₆H₁₂ClNO₄
• MW: 197.616781234741
• CID: 6396597
• PubChem ID: 138040133
• Update Time: 2023-12-26

(S)-3-Amino-5-methoxy-5-oxopentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-amino-, 1-methyl ester, hydrochloride (1:1), (3S)-
• (3S)-3-amino-5-methoxy-5-oxopentanoic acid hydrochloride
• AT22241
• (3S)-3-Amino-5-methoxy-5-oxopentanoic acid;hydrochloride
• 2247087-92-7
• (S)-3-AMINO-5-METHOXY-5-OXOPENTANOIC ACID HYDROCHLORIDE
• EN300-6490141
• (S)-3-Amino-5-methoxy-5-oxopentanoic acid hydrochloride

• Inchi： 1S/C6H11NO4.ClH/c1-11-6(10)3-4(7)2-5(8)9;/h4H,2-3,7H2,1H3,(H,8,9);1H/t4-;/m0./s1
• InChI Key： MGIJZALCBQRBJQ-WCCKRBBISA-N
• SMILES： Cl.O(C)C(C[C@H](CC(=O)O)N)=O

Computed Properties

• Exact Mass: 197.0454856g/mol
• Monoisotopic Mass: 197.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters